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Compound of Interest

Cyclopropyl(2,6-
Compound Name:

dichlorophenyl)methanone
CAS No.: 1598044-05-3

Cat. No.: B1381367

Get Quote

Executive Directive

Cyclopropyl(2,6-dichlorophenyl)methanone (CAS: 6640-25-1) is a halogenated aromatic
ketone. Unlike standard organic solvents, this compound presents specific environmental
persistence risks due to its chlorinated structure.

The Core Directive: This material must NEVER be disposed of down the drain or mixed with
non-halogenated waste streams. It requires high-temperature incineration to prevent the
formation of dioxins and furans during thermal destruction.

Chemical Profile & Risk Assessment

Effective disposal begins with accurate characterization. This compound is often an
intermediate in pharmaceutical or agrochemical synthesis.

Physical & Chemical Properties
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Property Data Operational Implication

CAS Number 6640-25-1 Use for waste manifesting.

) o ) Requires leak-proof
) Viscous Liquid or Low-Melting )
Physical State Solid containment; do not rely on
oli
paper/cardboard packaging.

Classifies as "Combustible
Flash Point ~95°C (Combustible) Liquid" (OSHA). Keep away

from oxidizers.[1]

Mandatory Segregation: Must
Halogen Content High (Dichlorinated) go into "Halogenated Waste"
stream.

_ _ Do not flush. Will settle in traps
N Insoluble in water; soluble in ) )
Solubility ] or contaminate aquatic
organics
systems.

Hazard Identification (GHS)[2][3]

e Warning: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation
(H335).[2]

o Environmental: Potentially toxic to aquatic life with long-lasting effects (typical of chlorinated
aromatics).

Pre-Disposal Protocol: The "Self-Validating" System

To ensure safety and compliance, implement this three-step validation check before the waste
leaves the bench.

Step 1: Segregation (The "Halogen Rule")

Causality: Mixing halogenated waste with non-halogenated solvents (like Acetone or Ethanol)
complicates the incineration process and significantly increases disposal costs. More critically,
mixing with strong alkaline agents or oxidizers can lead to uncontrolled exothermic reactions.

o Action: Designate a specific waste container labeled "HALOGENATED ORGANIC WASTE."
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» Validation: Verify the container contains only compatible halogenated compounds (e.g.,
DCM, Chloroform) and no strong acids or oxidizers.

Step 2: pH Validation

Causality: Halogenated ketones can degrade into acidic byproducts over time or if exposed to
moisture.

o Action: Check the pH of the waste stream if it has been sitting.

» Validation: If pH < 4, neutralize carefully with a weak base (like Sodium Bicarbonate) before
sealing, or flag as "Acidic Halogenated Waste" to alert the disposal team.

Step 3: Container Compatibility

Causality: Chlorinated compounds can soften certain plastics over time.

» Action: Use HDPE (High-Density Polyethylene) or Glass (amber preferred) containers. Avoid
LDPE or standard squirt bottles for long-term waste storage.

 Validation: Inspect the cap liner. It must be chemically resistant (Teflon/PTFE liners are the
gold standard).

Step-by-Step Disposal Workflow
Phase A: Packaging

» Select Container: Use a DOT-approved screw-top container (HDPE or Glass).

o Fill Level: Leave at least 10% headspace (ullage) to allow for thermal expansion. Never fill to
the brim.

e Secondary Containment: Place the primary container inside a secondary tray capable of
holding 110% of the volume to capture potential leaks.

Phase B: Labeling

Standard "Hazardous Waste" labels are insufficient. You must provide specific data for the
destruction facility.
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o Constituents: List "Cyclopropyl(2,6-dichlorophenyl)methanone” clearly. Do not use
abbreviations.

e Hazards: Check "Toxic" and "Irritant."[2]

Phase C: Storage & Pickup

» Store in a Satellite Accumulation Area (SAA) near the point of generation.
o Keep the container closed at all times except when adding waste.[3][4]

o Request pickup from your EHS (Environmental Health & Safety) department when the
container is 90% full or within 6 months of the start date.

Visual Workflow: Waste Stream Logic

The following diagram outlines the decision logic for disposing of this specific compound.
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Waste Generation:
Cyclopropyl(2,6-dichlorophenyl)methanone

Check Physical State
(Liquid vs Solid)

Identify Halogens

SEGREGATION POINT:
Isolate from Non-Halogenated Solvents

Prevent Cross-Contamination

Select Container:
Glass or HDPE (PTFE Liner)

90% Fill Limit

Labeling:

'Halogenated Organic Waste'
+ CAS 6640-25-1

Storage:
Cool, Dry, Secondary Containment

EHS Pickup

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the safe segregation and packaging of halogenated aromatic
ketones.

Emergency Contingencies (Spill Response)
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In the event of a spill, immediate containment is critical to prevent environmental release.[5]

Evacuate & Ventilate: Remove ignition sources (flash point ~95°C). Ventilate the area.[2][5]

PPE: Wear nitrile gloves, safety goggles, and a lab coat. If the spill is large or generates
mist, use respiratory protection (organic vapor cartridge).

Containment: Do NOT use water. Water spreads organic contaminants.
o Solid/Viscous: Scrape up with a spatula.
o Liquid: Absorb with vermiculite, dry sand, or a commercial organic spill pad.

Disposal of Debris: Place all contaminated absorbents into a wide-mouth jar labeled
"Hazardous Waste - Debris contaminated with Halogenated Ketones."

Regulatory & Compliance Reference

Adherence to these regulations protects both the researcher and the institution.

EPA (USA): Classified under 40 CFR 261 as hazardous waste due to toxicity and halogen
content. It likely falls under the "F-List" (FO02) if spent solvents are involved, or generic
characteristic waste.

RCRA: Must be treated via Incineration (Technology Code: INCIN) to ensure destruction of
the chlorinated ring structure.

DOT (Transport):

o Proper Shipping Name: Environmentally hazardous substance, liquid, n.o.s.[1]
(Cyclopropyl(2,6-dichlorophenyl)methanone)

o UN Number: UN 3082 (if liquid) or UN 3077 (if solid).

o Class: 9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 2. angenechemical.com [angenechemical.com]

e 3. 7.2 Organic Solvents [ehs.cornell.edu]

e 4. louisville.edu [louisville.edu]

e 5. enamine.enamine.net [enamine.enamine.net]

e To cite this document: BenchChem. [Comprehensive Disposal Guide: Cyclopropyl(2,6-
dichlorophenyl)methanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1381367/docs#comprehensive-disposal-guide-
cyclopropyl-2-6-dichlorophenyl-methanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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